2-cyclobutylidene-N-(3-fluorophenyl)-acetamide

• Molecular Formula: C12H12FNO
• Molecular Weight: 205.23 g/mol
• IUPAC Name: 2-cyclobutylidene-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C12H12FNO/c13-10-5-2-6-11(8-10)14-12(15)7-9-3-1-4-9/h2,5-8H,1,3-4H2,(H,14,15)
• InChI Key: SUDGMKCBGYJJIU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=CC(=O)NC2=CC(=CC=C2)F)C1

Description

2-cyclobutylidene-N-(3-fluorophenyl)-acetamide is a useful research compound. Its molecular formula is C12H12FNO and its molecular weight is 205.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.5 g (13.50 mmol) of 3-fluoroaniline were dissolved in 20 ml of dichloromethane and treated with 5.19 g (29.7 mmol) of N-ethyl-N-isopropylpropan-2-amine. Within 10 min 12.82 g (16.20 mmol) of 2-cyclobutylideneacetyl chloride were added at 0° C. and the solution was stirred overnight at room temperature. The mixture was poured on ice water and extracted 2× with dichloromethane. The combined organic phases were washed once with saturated sodium chloride solution, dried with MgSO4 and evaporated in vacuo. The crude oil was treated with heptane and decanted twice, redissolved in ether-dichloromethane and treated with heptane till crystallization, yielding 2.2 g (77%) of a beige solid.